88-60-8

6-tert-Butyl-m-cresol

In Stock

• CAS RN:
• 88-60-8

• Formula:
• C11H16O

• InChI:
• InChI=1S/C11H16O/c1-8-5-6-9(10(12)7-8)11(2,3)4/h5-7,12H,1-4H3

• InChIKey:
• XOUQAVYLRNOXDO-UHFFFAOYSA-N

• 6-tert-Butyl-m-cresol is a natural product found in Myristica fragrans with data available.

Dodecanedioic acid, compd. with 1,6-hexanediamine (1:1)

Usually In Stock

• CAS RN:
• 13188-60-8

• Formula:
• C18H38N2O4

• InChI:
• InChI=1S/C12H22O4.C6H16N2/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16;7-5-3-1-2-4-6-8/h1-10H2,(H,13,14)(H,15,16);1-8H2

• InChIKey:
• ZMUCVNSKULGPQG-UHFFFAOYSA-N

• Dodecanedioic acid, compd. with 1,6-hexanediamine (1:1) is a useful research compound. Its molecular formula is C18H38N2O4 and its molecular weight is 346.5 g/mol. The purity is usually 95%.

Epsilon-rhodomycinone

In Stock

• CAS RN:
• 21288-60-8

• Formula:
• C22H20O9

• InChI:
• InChI=1S/C22H20O9/c1-3-22(30)7-10(24)12-13(16(22)21(29)31-2)20(28)14-15(19(12)27)18(26)11-8(17(14)25)5-4-6-9(11)23/h4-6,10,16,23-24,27-28,30H,3,7H2,1-2H3/t10-,16-,22+/m0/s1

• InChIKey:
• PYFOXRACBORDCT-GOSXWKPOSA-N

• ε-Rhodomycinone is a bacterial metabolite that has been found in S. griseoruber. It is a precursor to rhodomycin D, which is an intermediate in the bioconversion of ε-rhodomycinone to daunorubicin and doxorubicin.
  Epsilon-rhodomycinone is a carboxylic ester that is the methyl ester of (1R,2R,4S)-2-ethyl-2,4,5,7,12-pentahydroxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracene-1-carboxylic acid. It is a tetracenomycin, a polyphenol, a carbopolycyclic compound, a member of tetracenequinones and a methyl ester.
  

(R)-(1-Boc-Pyrrolidin-3-yl)-acetic acid

In Stock

• CAS RN:
• 204688-60-8

• Formula:
• C11H19NO4

• InChI:
• InChI=1S/C11H19NO4/c1-11(2,3)16-10(15)12-5-4-8(7-12)6-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)/t8-/m1/s1

• InChIKey:
• SKEXQIJIXQSFRX-MRVPVSSYSA-N

• (R)-(1-Boc-Pyrrolidin-3-yl)-acetic acid is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.27 g/mol. The purity is usually 95%.

4-(4-Ethylphenoxy)butanamide

In Stock

• CAS RN:
• 453588-60-8

• Formula:
• C12H17NO2

• InChI:
• InChI=1S/C12H17NO2/c1-2-10-5-7-11(8-6-10)15-9-3-4-12(13)14/h5-8H,2-4,9H2,1H3,(H2,13,14)

• InChIKey:
• SZENWRQAZQNIRS-UHFFFAOYSA-N

• 4-(4-Ethylphenoxy)butanamide is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.273. The purity is usually 95%.

N'-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851988-60-8

• Formula:
• C21H22N4O6S2

• InChI:
• InChI=1S/C21H22N4O6S2/c1-12-9-25(10-13(2)31-12)33(27,28)15-5-3-14(4-6-15)20(26)23-24-21-22-16-7-17-18(30-11-29-17)8-19(16)32-21/h3-8,12-13H,9-11H2,1-2H3,(H,22,24)(H,23,26)

• InChIKey:
• YMVJUDSCFSZZPH-UHFFFAOYSA-N

• N'-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C21H22N4O6S2 and its molecular weight is 490.55. The purity is usually 95%.

7-chloro-N-(4-ethoxyphenyl)-3-[(4-ethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893788-60-8

• Formula:
• C25H22ClN5O3S

• InChI:
• InChI=1S/C25H22ClN5O3S/c1-3-16-5-12-20(13-6-16)35(32,33)25-24-28-23(27-18-8-10-19(11-9-18)34-4-2)21-15-17(26)7-14-22(21)31(24)30-29-25/h5-15H,3-4H2,1-2H3,(H,27,28)

• InChIKey:
• IUBVOUDMCXSECK-UHFFFAOYSA-N

• 7-chloro-N-(4-ethoxyphenyl)-3-[(4-ethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C25H22ClN5O3S and its molecular weight is 507.99. The purity is usually 95%.

4'-Bromo-3-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898788-60-8

• Formula:
• C19H21BrN2O

• InChI:
• InChI=1S/C19H21BrN2O/c1-21-9-11-22(12-10-21)14-15-3-2-4-17(13-15)19(23)16-5-7-18(20)8-6-16/h2-8,13H,9-12,14H2,1H3

• InChIKey:
• MUCRBHHBAIEJKI-UHFFFAOYSA-N

• 4'-Bromo-3-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H21BrN2O and its molecular weight is 373.3 g/mol. The purity is usually 95%.

(2-((Methylsulfonyl)methyl)phenyl)boronic acid

• CAS RN:
• 123088-60-8

• Formula:
• C8H11BO4S

• InChI:
• InChI=1S/C8H11BO4S/c1-14(12,13)6-7-4-2-3-5-8(7)9(10)11/h2-5,10-11H,6H2,1H3

• InChIKey:
• DNIAEPBELPHAHR-UHFFFAOYSA-N

• (2-((Methylsulfonyl)methyl)phenyl)boronic acid is a useful research compound. Its molecular formula is C8H11BO4S and its molecular weight is 214.05 g/mol. The purity is usually 95%.

2-[(4-{[(2-Methoxyethyl)amino]carbonyl}anilino)-carbonyl]benzoic acid

In Stock

• CAS RN:
• 940488-60-8

• Formula:
• C18H18N2O5

• InChI:
• InChI=1S/C18H18N2O5/c1-25-11-10-19-16(21)12-6-8-13(9-7-12)20-17(22)14-4-2-3-5-15(14)18(23)24/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)(H,23,24)

• InChIKey:
• XXEJUQWLNZAXJA-UHFFFAOYSA-N

• 2-[(4-{[(2-Methoxyethyl)amino]carbonyl}anilino)-carbonyl]benzoic acid is a useful research compound. Its molecular formula is C18H18N2O5 and its molecular weight is 342.3g/mol. The purity is usually 95%.

tert-butyl(2R)-2-benzoylmorpholine-4-carboxylate

In Stock

• CAS RN:
• 869088-60-8

• Formula:
• C₁₆H₂₁NO₄

• InChI:
• InChI=1S/C16H21NO4/c1-16(2,3)21-15(19)17-9-10-20-13(11-17)14(18)12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3/t13-/m1/s1

• Tert-butyl(2R)-2-benzoylmorpholine-4-carboxylate, also known as Tert-butyl(2R)-2-benzoylmorpholine-4-carboxylate, is a useful research compound. Its molecular formula is C₁₆H₂₁NO₄ and its molecular weight is 291.34. The purity is usually 95%.

1-Butanesulfonic acid, 4,4,4-trifluoro-, 3-(((2R)-2,3-dihydro-2-(hydroxymethyl)-1H-inden-4-yl)oxy)phenyl ester

Usually In Stock

• CAS RN:
• 212188-60-8

• Formula:
• C20H21F3O5S

• InChI:
• InChI=1S/C20H21F3O5S/c21-20(22,23)8-3-9-29(25,26)28-17-6-2-5-16(12-17)27-19-7-1-4-15-10-14(13-24)11-18(15)19/h1-2,4-7,12,14,24H,3,8-11,13H2/t14-/m1/s1

• InChIKey:
• XJURALZPEJKKOV-CQSZACIVSA-N

• BAY-38-7271 is novel highly selective and highly potent cannabinoid receptor agonist for the treatment of traumatic brain injury. It has analgesic and neuroprotective effects and is used in scientific research. BAY-38-7271 is a full agonist with around the same potency as CP 55,940 in animal studies, and has fairly high affinity for both CB1 and CB2 receptors.

Hydroxy-PEG8-acid

In Stock

• CAS RN:
• 937188-60-8

• Formula:
• C19H38O11

• InChI:
• InChI=1S/C19H38O11/c20-2-4-24-6-8-26-10-12-28-14-16-30-18-17-29-15-13-27-11-9-25-7-5-23-3-1-19(21)22/h20H,1-18H2,(H,21,22)

• InChIKey:
• BGBLNDCLYGWOKM-UHFFFAOYSA-N

• Hydroxy-PEG8-acid is a PEG derivative containing a hydroxyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatization or replacement with other reactive functional groups.

3-ethoxy-1-ethyl-N-(4-sulfamoylphenethyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014088-60-8

• Formula:
• C16H22N4O4S

• InChI:
• InChI=1S/C16H22N4O4S/c1-3-20-11-14(16(19-20)24-4-2)15(21)18-10-9-12-5-7-13(8-6-12)25(17,22)23/h5-8,11H,3-4,9-10H2,1-2H3,(H,18,21)(H2,17,22,23)

• InChIKey:
• PAEFWCITLLVCHK-UHFFFAOYSA-N

• 3-ethoxy-1-ethyl-N-(4-sulfamoylphenethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H22N4O4S and its molecular weight is 366.44. The purity is usually 95%.

[4-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-cyclopropylmethanone

Usually In Stock

• CAS RN:
• 2379988-60-8

• Formula:
• C18H24N6O

• InChI:
• InChI=1S/C18H24N6O/c25-18(14-5-6-14)23-10-2-9-22(11-12-23)16-8-7-15-19-20-17(24(15)21-16)13-3-1-4-13/h7-8,13-14H,1-6,9-12H2

• InChIKey:
• AXIMLCBZKLNOHW-UHFFFAOYSA-N

• [4-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-cyclopropylmethanone is a useful research compound. Its molecular formula is C18H24N6O and its molecular weight is 340.431. The purity is usually 95%.

XF46UA9G2H

• CAS RN:
• 1187188-60-8

• Formula:
• C14H13BO4

• InChI:
• InChI=1S/C14H13BO4/c16-8-10-1-3-12(4-2-10)19-13-5-6-14-11(7-13)9-18-15(14)17/h1-7,16-17H,8-9H2

• InChIKey:
• ZYSMVTJFVYIMEE-UHFFFAOYSA-N

• XF46UA9G2H is a useful research compound. Its molecular formula is C14H13BO4 and its molecular weight is 256.06 g/mol. The purity is usually 95%.